Cas no 89860-28-6 (2-Heptanone, 4-(2-pyridinyl)-)

• Product Name: 2-Heptanone, 4-(2-pyridinyl)-
• CAS No: 89860-28-6
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 587008
• PubChem ID: 13172045
• Update Time: 2025-04-19

2-Heptanone, 4-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Heptanone, 4-(2-pyridinyl)-
• 4-pyridin-2-ylheptan-2-one
• 89860-28-6
• DTXSID30524562
• 4-(Pyridin-2-yl)heptan-2-one

• Inchi： 1S/C12H17NO/c1-3-6-11(9-10(2)14)12-7-4-5-8-13-12/h4-5,7-8,11H,3,6,9H2,1-2H3
• InChI Key： OTKICKXINZSYKI-UHFFFAOYSA-N
• SMILES： O=C(C)CC(C1C=CC=CN=1)CCC

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30Ų